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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoic acid

Cat. No.: B1584855 Get Quote

Technical Support Center: 4-Chloro-2-
fluorobenzoic Acid
This technical support center provides guidance on the safe disposal and waste management

of 4-Chloro-2-fluorobenzoic acid for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
1. What is 4-Chloro-2-fluorobenzoic acid?

4-Chloro-2-fluorobenzoic acid (CAS No: 446-30-0) is a halogenated aromatic carboxylic acid.

[1] It appears as a white to off-white crystalline solid.[1][2] This compound is often used as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2][3]

2. What are the main hazards associated with 4-Chloro-2-fluorobenzoic acid?

The primary hazards include:

Skin irritation[4][5]

Serious eye irritation[4][5]

May cause respiratory irritation[4][5]
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Harmful if swallowed[3][6]

It is classified as an irritant (Xi) and harmful (Xn).[2][3]

3. What are the proper storage conditions for 4-Chloro-2-fluorobenzoic acid?

Store the compound in a cool, dry, and well-ventilated area.[1][5][6][7][8] The container should

be tightly sealed and light-resistant.[1] It should be stored away from strong bases, oxidizing

agents, and reducing agents.[1][9]

4. What personal protective equipment (PPE) should be worn when handling this chemical?

When handling 4-Chloro-2-fluorobenzoic acid, the following PPE is recommended:

Protective gloves[8][10][11]

Safety goggles or eyeshields[1][10][11]

A lab coat or protective clothing[1][8]

A dust mask (type N95 or equivalent) when handling the solid form to avoid inhalation of

dust.[10][11]

5. How should I dispose of waste 4-Chloro-2-fluorobenzoic acid?

Waste material must be disposed of in accordance with national and local regulations. It is

recommended to dispose of the contents and container at an approved waste disposal plant.[5]

[8][9] You should contact a licensed professional waste disposal service to dispose of this

material.[12] Do not let the product enter drains.[7][12]

6. Is 4-Chloro-2-fluorobenzoic acid soluble in water?

No, it is sparingly soluble or insoluble in water.[1][2][8] It is more readily soluble in polar organic

solvents like ethanol, acetone, and dimethylformamide.[1]

7. What are the environmental effects of this compound?
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Due to its chemical structure, 4-Chloro-2-fluorobenzoic acid should be handled with caution

to prevent environmental contamination.[1] Halogenated aromatic compounds can persist in

the environment.[1] While some microorganisms can degrade fluorobenzoic acids, the process

can be slow.[13] It is crucial to prevent the chemical from entering drains or waterways.[7][12]

Data Presentation
Physical and Chemical Properties of 4-Chloro-2-
fluorobenzoic Acid

Property Value

CAS Number 446-30-0[4][10]

Molecular Formula C₇H₄ClFO₂[4]

Molecular Weight 174.56 g/mol [10][11]

Appearance
White to off-white crystalline solid/powder[1][2]

[3]

Melting Point 204-208 °C[2][3][10]

Boiling Point 274.7 °C at 760 mmHg[2][8]

Water Solubility Insoluble[2][8]

Density 1.477 g/cm³[2]

Flash Point 119.9 °C[2]

Vapor Pressure 0.00259 mmHg at 25 °C[2][8]

Troubleshooting Guide
Q1: What should I do in case of an accidental spill?

A1:

Evacuate: Evacuate non-essential personnel from the immediate area.[7]

Ventilate: Ensure adequate ventilation.[7]
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Contain: Prevent the spill from spreading and from entering drains.[7][12]

Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[10][11]

Clean-up: For a solid spill, carefully sweep or vacuum the material and place it into a

suitable, labeled container for disposal.[14] Avoid generating dust.[7][14]

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the collected waste and contaminated materials through a licensed

professional waste disposal service.[12]

Q2: I've noticed skin or eye irritation after handling the compound. What is the first aid

procedure?

A2:

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[5][9] Remove contact lenses if present and easy to do.[5]

Seek immediate medical attention.[5][9]

Skin Contact: Take off contaminated clothing immediately. Wash the affected skin with plenty

of soap and water.[5][9] If skin irritation occurs, get medical advice.[5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5][8] If the

person feels unwell, call a poison center or doctor.[5]

Ingestion: Rinse the mouth with water.[5] Call a poison center or doctor if you feel unwell.[5]

Q3: The material has changed color or consistency in storage. What does this mean?

A3: A change in appearance could indicate contamination or degradation. 4-Chloro-2-
fluorobenzoic acid should be a white to off-white crystalline solid.[1][2] If it has changed

significantly, it should not be used for experimental purposes. It should be treated as chemical

waste and disposed of according to the proper protocols outlined in this guide.
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Q4: Can I neutralize small amounts of 4-Chloro-2-fluorobenzoic acid with a base for

disposal?

A4: While chemically it is an acid and will react with a base, self-neutralization for disposal in a

laboratory setting is not recommended without a validated and approved institutional protocol.

The reaction can be exothermic, and improper handling could create additional hazards. The

recommended and safest method of disposal is to collect the waste in a designated, properly

labeled container and have it managed by a professional waste disposal service.[5][8][9][12]

Experimental Protocols
Protocol: Waste Collection and Preparation for
Professional Disposal
This protocol outlines the standard procedure for collecting and preparing waste 4-Chloro-2-
fluorobenzoic acid for collection by a licensed disposal company.

1. Materials Required:

Designated chemical waste container (clearly labeled, compatible material)
Waste label
Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves

2. Procedure:

Designate a Waste Container: Use a container specifically designated for halogenated
organic solid waste. Ensure the container is clean, dry, and has a secure lid.
Wear Appropriate PPE: Before handling the waste, put on all required PPE.
Transfer Waste: Carefully transfer the waste 4-Chloro-2-fluorobenzoic acid (e.g., unused
chemical, contaminated consumables like weighing paper or gloves) into the designated
waste container.

Avoid creating dust when transferring the solid.[7]
Do not mix with other incompatible waste streams.[1]

Secure the Container: Tightly close the container lid to prevent spills or the release of dust.
[5][7][8]
Label the Container: Affix a completed waste label to the container. The label must include:
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The full chemical name: "Waste 4-Chloro-2-fluorobenzoic acid"
CAS Number: 446-30-0
Associated hazards (e.g., "Irritant," "Harmful")[4][5]
Approximate quantity of waste
Date of accumulation

Storage Pending Disposal: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure waste accumulation area.[1][5][8] This area should be away from
general laboratory traffic and incompatible materials.[1]
Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS) office
or a licensed chemical waste disposal company to arrange for pickup and proper disposal.
[12]
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Caption: Waste Management Decision Workflow for 4-Chloro-2-fluorobenzoic Acid.
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Caption: Logical Workflow for Responding to a Spill Incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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